Cas no 1484648-81-8 ((1-(Trifluoromethyl)cyclopentyl)methanamine)
(1-(Trifluoromethyl)cyclopentyl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (1-(trifluoromethyl)cyclopentyl)methanamine
- [1-(trifluoromethyl)cyclopentyl]methanamine
- (1-(Trifluoromethyl)cyclopentyl)methanamine
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- Inchi: 1S/C7H12F3N/c8-7(9,10)6(5-11)3-1-2-4-6/h1-5,11H2
- InChI Key: AJIVTQZQKQUVOD-UHFFFAOYSA-N
- SMILES: FC(C1(CN)CCCC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 135
- XLogP3: 2.1
- Topological Polar Surface Area: 26
(1-(Trifluoromethyl)cyclopentyl)methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1-(Trifluoromethyl)cyclopentyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T141401-100mg |
(1-(trifluoromethyl)cyclopentyl)methanamine |
1484648-81-8 | 100mg |
$ 275.00 | 2022-06-03 | ||
| TRC | T141401-500mg |
(1-(trifluoromethyl)cyclopentyl)methanamine |
1484648-81-8 | 500mg |
$ 1045.00 | 2022-06-03 | ||
| TRC | T141401-1g |
(1-(trifluoromethyl)cyclopentyl)methanamine |
1484648-81-8 | 1g |
$ 1610.00 | 2022-06-03 | ||
| Enamine | EN300-184700-0.05g |
[1-(trifluoromethyl)cyclopentyl]methanamine |
1484648-81-8 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-184700-0.1g |
[1-(trifluoromethyl)cyclopentyl]methanamine |
1484648-81-8 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-184700-0.25g |
[1-(trifluoromethyl)cyclopentyl]methanamine |
1484648-81-8 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-184700-0.5g |
[1-(trifluoromethyl)cyclopentyl]methanamine |
1484648-81-8 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-184700-1.0g |
[1-(trifluoromethyl)cyclopentyl]methanamine |
1484648-81-8 | 1g |
$1485.0 | 2023-04-25 | ||
| Enamine | EN300-184700-2.5g |
[1-(trifluoromethyl)cyclopentyl]methanamine |
1484648-81-8 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-184700-5.0g |
[1-(trifluoromethyl)cyclopentyl]methanamine |
1484648-81-8 | 5g |
$4309.0 | 2023-04-25 |
(1-(Trifluoromethyl)cyclopentyl)methanamine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on (1-(Trifluoromethyl)cyclopentyl)methanamine
Introduction to (1-(Trifluoromethyl)cyclopentyl)methanamine (CAS No. 1484648-81-8)
(1-(Trifluoromethyl)cyclopentyl)methanamine, also known by its CAS number 1484648-81-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopentyl ring substituted with a trifluoromethyl group and a primary amine functional group. The combination of these structural features endows the molecule with a range of interesting properties that make it a valuable candidate for various applications.
The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect, which can significantly influence the chemical and biological properties of the molecule. This effect can enhance the lipophilicity and metabolic stability of the compound, making it an attractive moiety in drug design. The cyclopentyl ring, on the other hand, provides additional steric constraints that can modulate the molecule's conformation and interactions with biological targets.
Recent studies have explored the potential of (1-(Trifluoromethyl)cyclopentyl)methanamine in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its potential to modulate neurotransmitter systems make it a promising candidate for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases.
In addition to its potential in CNS drug development, (1-(Trifluoromethyl)cyclopentyl)methanamine has also been investigated for its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.
The synthesis of (1-(Trifluoromethyl)cyclopentyl)methanamine typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of trifluoromethylated cyclopentyl derivatives with appropriate amine precursors. These methods are well-documented in the literature and have been optimized to minimize side reactions and impurities.
From a pharmacological perspective, (1-(Trifluoromethyl)cyclopentyl)methanamine exhibits favorable pharmacokinetic properties. It has been shown to have good oral bioavailability, a reasonable half-life, and low toxicity, which are essential characteristics for a successful drug candidate. Preclinical studies have demonstrated its safety profile in animal models, paving the way for further clinical evaluation.
Clinical trials are currently underway to assess the efficacy and safety of (1-(Trifluoromethyl)cyclopentyl)methanamine in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. These findings have generated significant interest from both academic researchers and pharmaceutical companies.
In conclusion, (1-(Trifluoromethyl)cyclopentyl)methanamine (CAS No. 1484648-81-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with favorable pharmacological properties, make it an exciting candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern drug discovery efforts.
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